molecular formula C19H18N4O3S B4064380 5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide

5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide

Cat. No. B4064380
M. Wt: 382.4 g/mol
InChI Key: RDUVJIWYEPQTME-UHFFFAOYSA-N
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Description

Thieno[2,3-b]pyridine derivatives are a class of compounds that have been studied for their potential therapeutic applications . They are characterized by a thieno[2,3-b]pyridine core, which can be functionalized with various groups to modulate their biological activity .


Synthesis Analysis

The synthesis of thieno[2,3-b]pyridine derivatives often involves the cyclization of suitably substituted precursors . For example, a study reported the synthesis of thieno[2,3-d]pyrimidine derivatives via a ring cleavage methodology reaction .


Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives can be complex, with various substituents attached to the thieno[2,3-b]pyridine core. These substituents can significantly influence the compound’s physical and chemical properties, as well as its biological activity .


Chemical Reactions Analysis

The chemical reactions involving thieno[2,3-b]pyridine derivatives can be diverse, depending on the specific substituents present on the thieno[2,3-b]pyridine core .


Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[2,3-b]pyridine derivatives can be influenced by the specific substituents attached to the thieno[2,3-b]pyridine core .

Scientific Research Applications

Synthesis and Structural Insights

  • The chemical compound has been explored in the field of heterocyclic chemistry, specifically in the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines, which are important for various chemical reactions and potential pharmaceutical applications (Clark & Hitiris, 1984).

Antimicrobial Properties

  • Research has demonstrated the potential antimicrobial activities of similar pyridothienopyrimidines and pyridothienotriazines, indicating the possibility of using this compound or its derivatives in developing antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Applications in Cancer Research

  • Certain derivatives of thieno[2,3-b]pyridines, similar to the compound , have shown promise in anti-proliferative activities against human cancer cell lines, suggesting potential therapeutic applications in oncology (Haverkate et al., 2021).

Role in Heterocyclic Synthesis

  • The compound is significant in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry and drug development. Its structural framework serves as a key precursor in synthesizing diverse bioactive molecules (El-Meligie, Khalil, El‐Nassan, & Ibraheem, 2020).

Pharmaceutical and Biological Relevance

  • Thieno[2,3-b]pyridine derivatives, closely related to this compound, have been studied for their potential as antiproliferative agents, indicating a broad scope in pharmaceutical research (van Rensburg et al., 2017).

Mechanism of Action

The mechanism of action of thieno[2,3-b]pyridine derivatives can vary widely, depending on their specific structure and the biological target they interact with . For example, some thieno[2,3-d]pyrimidine derivatives have been studied as potential inhibitors of the lipid kinase PI3K, which is involved in cancer progression .

Safety and Hazards

The safety and hazards associated with thieno[2,3-b]pyridine derivatives can depend on their specific structure and properties. It’s important to handle these compounds with care and to follow appropriate safety protocols .

Future Directions

The study and development of thieno[2,3-b]pyridine derivatives is an active area of research, with potential applications in various fields, including medicinal chemistry . Future research will likely focus on the design and synthesis of new thieno[2,3-b]pyridine derivatives with improved properties and activities .

properties

IUPAC Name

3-amino-4,6-dimethyl-N-(4-nitrophenyl)-5-prop-2-enylthieno[2,3-b]pyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O3S/c1-4-5-14-10(2)15-16(20)17(27-19(15)21-11(14)3)18(24)22-12-6-8-13(9-7-12)23(25)26/h4,6-9H,1,5,20H2,2-3H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RDUVJIWYEPQTME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NC2=C1C(=C(S2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])N)C)CC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide
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5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide
Reactant of Route 6
5-allyl-3-amino-4,6-dimethyl-N-(4-nitrophenyl)thieno[2,3-b]pyridine-2-carboxamide

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